Cas no 537-22-4 (trimethyl-[3-[methyl-[6-[methyl-[3-(trimethylammonio)phenoxy]carbonyl-amino]hexyl]carbamoyl]oxyphenyl]ammonium)

• Product name: trimethyl-[3-[methyl-[6-[methyl-[3-(trimethylammonio)phenoxy]carbonyl-amino]hexyl]carbamoyl]oxyphenyl]ammonium
• CAS No: 537-22-4
• MF: C₂₈H₄₄N₄O₄+₂
• MW: 500.67336
• CID: 1585257
• PubChem ID: 165341812

trimethyl-[3-[methyl-[6-[methyl-[3-(trimethylammonio)phenoxy]carbonyl-amino]hexyl]carbamoyl]oxyphenyl]ammonium Chemical and Physical Properties

Names and Identifiers

• trimethyl-[3-[methyl-[6-[methyl-[3-(trimethylammonio)phenoxy]carbonyl-amino]hexyl]carbamoyl]oxyphenyl]ammonium
• 3,3'-{Hex<wbr>
• benzenami<wbr>
• LogP
• DTXSID801127908
• Benzenaminium, 3,3a(2)-[1,6-hexanediylbis[(methylimino)carbonyloxy]]bis[N,N,N-trimethyl-
• 537-22-4

• Inchi： InChI=1S/C28H44N4O4/c1-29(27(33)35-25-17-13-15-23(21-25)31(3,4)5)19-11-9-10-12-20-30(2)28(34)36-26-18-14-16-24(22-26)32(6,7)8/h13-18,21-22H,9-12,19-20H2,1-8H3/q+2
• InChI Key： KZNUXYWIWNJOAB-UHFFFAOYSA-N
• SMILES： CN(CCCCCCN(C)C(=O)OC1=CC=CC(=C1)[N+](C)(C)C)C(=O)OC2=CC=CC(=C2)[N+](C)(C)C

Computed Properties

• Exact Mass: 500.33652
• Monoisotopic Mass: 500.33625590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08